Cas no 891119-95-2 (N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide)

• Product Name: N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide
• CAS No: 891119-95-2
• MF: C₂₆H₂₄N₄O₄S
• MW: 488.558164596558
• CID: 6222419
• PubChem ID: 16802803
• Update Time: 2025-07-23

N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide
• AB00679071-01
• SCHEMBL17717131
• 4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)-N-(5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl)benzamide
• N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide
• 4-(3,4-dihydro-2H-quinolin-1-ylsulfonyl)-N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• F2518-0342
• AKOS024656390
• 891119-95-2

• Inchi： 1S/C26H24N4O4S/c1-17-9-10-18(2)22(16-17)25-28-29-26(34-25)27-24(31)20-11-13-21(14-12-20)35(32,33)30-15-5-7-19-6-3-4-8-23(19)30/h3-4,6,8-14,16H,5,7,15H2,1-2H3,(H,27,29,31)
• InChI Key： PDOICCURWGEMPA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NN=C(C3C=C(C)C=CC=3C)O2)=O)=CC=1)(N1C2C=CC=CC=2CCC1)(=O)=O

Computed Properties

• Exact Mass: 488.15182643g/mol
• Monoisotopic Mass: 488.15182643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 841
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 114Ų

Additional information on N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide

Introduction to N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide (CAS No. 891119-95-2)

N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 891119-95-2, represents a confluence of advanced chemical synthesis and biological activity, making it a subject of intense research interest.

The molecular structure of this compound is characterized by the presence of multiple heterocyclic rings and functional groups, which contribute to its complex reactivity and potential biological significance. Specifically, the molecule incorporates a 1,3,4-oxadiazole moiety linked to a benzamide group, which is further substituted with a 1,2,3,4-tetrahydroquinoline-1-sulfonyl moiety. This arrangement not only imparts distinct electronic and steric properties but also opens up possibilities for diverse interactions with biological targets.

In recent years, there has been a growing emphasis on the development of novel heterocyclic compounds for their applications in medicinal chemistry. The 1,3,4-oxadiazole ring is particularly noteworthy due to its prevalence in biologically active molecules and its ability to serve as a scaffold for drug design. Its incorporation into N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide likely contributes to its pharmacological potential by enhancing binding affinity and selectivity.

The benzamide group in this compound is another key feature that warrants detailed examination. Benzamides are well-known for their role as pharmacophores in various therapeutic agents. They often exhibit inhibitory activity against enzymes and receptors involved in inflammatory and pain pathways. The presence of the benzamide moiety in N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide suggests that this compound may have applications in the development of drugs targeting such pathways.

Besides the structural components mentioned above, the tetrahydroquinoline scaffold is another critical element of this molecule. Tetrahydroquinolines have been extensively studied for their potential as bioactive agents due to their ability to interact with various biological targets. The sulfonyl group attached to the tetrahydroquinoline ring further modulates its properties by introducing polarity and hydrogen bonding capabilities. This feature could enhance the compound's solubility and binding affinity.

The synthesis of N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently.

The biological activity of this compound has been a focus of recent research efforts. Preclinical studies have indicated that it may possess inhibitory properties against certain enzymes and receptors relevant to neurological disorders. The combination of the oxadiazole and tetrahydroquinoline moieties is particularly intriguing as it may lead to synergistic effects when interacting with biological targets.

Moreover，the 2，5-dimethylphenyl group in the molecule adds another layer of complexity by influencing both electronic distribution and steric interactions. This substituent can modulate the compound's reactivity and binding properties by affecting electron density distribution across the molecule.

In conclusion，N-N'-(E)-N'-[5-(dimethyl phenyl)-1H-[1，3，4] oxadiazol - 2 - yl] - 4 - (tetrahydropyridin - 1 - ylsulfonyl) benzo amide CAS NO:89 1119 - 95 - 2 represents an exciting advancement in pharmaceutical chemistry with potential applications in drug development。 Its unique structural features make it a promising candidate for further investigation into its pharmacological effects。